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Compound of Interest

Compound Name: 2,6,10-Trimethyltridecane

Cat. No.: B1346007

Abstract: 2,6,10-Trimethyltridecane is a branched-chain alkane (C16H34) that functions as a
significant semiochemical in the natural world.[1][2] It plays a multifaceted role in insect
communication and chemical ecology, primarily as a cuticular hydrocarbon (CHC) for chemical
recognition and as a herbivore-induced plant volatile (HIPV) involved in plant defense
mechanisms.[1][2] This document provides a comprehensive technical overview of 2,6,10-
trimethyltridecane, detailing its role as a semiochemical, presenting illustrative quantitative
data, outlining key experimental protocols for its study, and visualizing relevant biological and
experimental pathways. This guide is intended for researchers, scientists, and drug
development professionals working in entomology, chemical ecology, and pest management.

Introduction to 2,6,10-Trimethyltridecane

2,6,10-Trimethyltridecane is a saturated, branched-chain alkane with the molecular formula
C16H34 and a molecular weight of 226.44 g/mol .[1][2] As a semiochemical, it is a molecule
that mediates interactions between organisms.[3] Its functions are diverse, ranging from
intraspecific communication among insects to interspecific signaling between plants and
insects.

Chemical and Physical Properties:
e Molecular Formula: C16H34[1][2]

e Molecular Weight: 226.44 g/mol [1][2]
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e CAS Number: 3891-99-4[1][2]
e Appearance: Colorless liquid[4]

e Solubility: Insoluble in water, soluble in organic solvents[4]

Role as an Insect Semiochemical

2,6,10-Trimethyltridecane's function as a semiochemical is primarily observed in two contexts:
as a component of the insect cuticle and as a volatile signal emitted by plants.

Cuticular Hydrocarbon (CHC)

Branched-chain alkanes like 2,6,10-trimethyltridecane are integral components of the waxy
outer layer of insects, known as the cuticle.[1][2] These cuticular hydrocarbons (CHCs) serve a
dual purpose: they are critical for preventing desiccation and also act as close-range or contact
chemical cues.[1] This chemical signature can convey information about an insect's species,
sex, reproductive status, and colony membership, playing a vital role in mating and social
behaviors.

Herbivore-Induced Plant Volatile (HIPV)

Plants are not passive victims of herbivory. When damaged by insects, many plants release a
blend of volatile organic compounds (VOCs), and 2,6,10-trimethyltridecane has been
identified as one such HIPV.[1][2] For instance, it is emitted by plants like okra (Abelmoschus
esculentus) and rice (Oryza sativa) in response to larval feeding.[1] These signals can act as
kairomones for natural enemies of the herbivore, such as parasitoids and predators, effectively
calling for "bodyguards."[5] This creates a tritrophic interaction where the plant, the herbivore,
and the herbivore's natural enemy are all linked by this chemical cue.

Relation to Pheromones

While 2,6,10-trimethyltridecane itself is a key signal, it is structurally related to other potent
pheromones. A notable example is methyl 2,6,10-trimethyltridecanoate, a confirmed male-
produced sex pheromone of the Neotropical brown stink bug, Euschistus heros, a major
agricultural pest.[1] This structural similarity underscores the importance of the trimethyl-
branched carbon skeleton in insect chemical communication.
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Biosynthesis and Perception
Biosynthesis of Methyl-Branched Alkanes

The biosynthesis of methyl-branched CHCs in insects is an extension of fatty acid synthesis.
The process involves the incorporation of a methylmalonyl-CoA unit instead of a malonyl-CoA
unit by the fatty acid synthase (FAS) complex. This substitution results in a methyl-branched
fatty acid precursor, which is then elongated, reduced, and finally decarbonylated to produce

the final hydrocarbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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